Cas no 50501-31-0 (2-(aminomethl)-6-(hydroxymethyl) pyridine)

• Product Name: 2-(aminomethl)-6-(hydroxymethyl) pyridine
• CAS No: 50501-31-0
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD07367927
• CID: 933801
• PubChem ID: 21076956
• Update Time: 2025-05-20

2-(aminomethl)-6-(hydroxymethyl) pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2-Pyridinemethanol
• [6-(aminomethyl)pyridin-2-yl]methanol
• (6-(Aminomethyl)pyridin-2-yl)methanol
• 2-(Aminomethyl)-6-(hydroxymethyl)pyridine
• 6-aminomethyl-2-hydroxymethylpyridine
• 2-(aminomethl)-6-(hydroxymethyl) pyridine
• J-501630
• AC-14276
• EN300-199521
• DTXSID80610580
• SCHEMBL942940
• 6-aminomethypyridine-2-methanol
• 2-Pyridinemethanol, 6-(aminomethyl)-
• 50501-31-0
• MFCD07367927
• BS-17436
• DB-071207
• CS-0136325
• [6-(aminomethyl)-2-pyridyl]methanol
• AB31423
• YDFGMPWIEVDROI-UHFFFAOYSA-N
• AKOS006286525

• MDL： MFCD07367927
• Inchi： 1S/C7H10N2O/c8-4-6-2-1-3-7(5-10)9-6/h1-3,10H,4-5,8H2
• InChI Key： YDFGMPWIEVDROI-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(CN)=N1

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 0.73290

2-(aminomethl)-6-(hydroxymethyl) pyridine Security Information

• Hazardous Material Identification：

Additional information on 2-(aminomethl)-6-(hydroxymethyl) pyridine

2-(Aminomethyl)-6-(Hydroxymethyl) Pyridine: An Overview of Its Properties, Applications, and Recent Research

2-(Aminomethyl)-6-(hydroxymethyl) pyridine (CAS No. 50501-31-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminomethyl group and a hydroxymethyl group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it valuable for various applications.

The aminomethyl group in 2-(aminomethyl)-6-(hydroxymethyl) pyridine is a primary amine, which can participate in a variety of chemical reactions such as nucleophilic substitution, condensation, and coupling reactions. This reactivity makes the compound useful as an intermediate in the synthesis of more complex molecules. The hydroxymethyl group, on the other hand, can undergo oxidation to form a carboxylic acid or be involved in etherification and esterification reactions. The combination of these functional groups on the pyridine ring provides a platform for the design and synthesis of novel compounds with diverse functionalities.

In terms of physical properties, 2-(aminomethyl)-6-(hydroxymethyl) pyridine is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is moderate, which can be enhanced by adjusting the pH or using co-solvents. These solubility characteristics are important for its use in various chemical and biological assays.

The biological activity of 2-(aminomethyl)-6-(hydroxymethyl) pyridine has been the subject of several recent studies. One notable application is its use as a building block in the synthesis of biologically active compounds. For example, researchers have utilized this compound to synthesize derivatives that exhibit anti-inflammatory, antiviral, and anticancer properties. The aminomethyl group can be modified to introduce various substituents that enhance the biological activity of the resulting molecules.

In the context of pharmaceutical research, 2-(aminomethyl)-6-(hydroxymethyl) pyridine has shown promise as a lead compound for drug development. Its ability to modulate specific biological targets makes it a valuable starting point for the design of novel therapeutic agents. For instance, recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in disease pathways, such as kinases and proteases. These findings highlight the potential of 2-(aminomethyl)-6-(hydroxymethyl) pyridine as a scaffold for developing new drugs with improved efficacy and reduced side effects.

Beyond its use in drug discovery, 2-(aminomethyl)-6-(hydroxymethyl) pyridine has also found applications in materials science and analytical chemistry. In materials science, it has been used to synthesize functional polymers and coatings with unique properties. The presence of both aminomethyl and hydroxymethyl groups allows for the creation of polymers with tunable physical and chemical characteristics. In analytical chemistry, this compound serves as a reagent for the detection and quantification of various analytes due to its reactivity and solubility properties.

The environmental impact of 2-(aminomethyl)-6-(hydroxymethyl) pyridine is another area of ongoing research. While it is not classified as a hazardous substance under current regulations, its potential environmental fate and effects are being studied to ensure its safe use in industrial and laboratory settings. Researchers are investigating its biodegradability, toxicity to aquatic organisms, and potential for bioaccumulation to inform best practices for its handling and disposal.

In conclusion, 2-(aminomethyl)-6-(hydroxymethyl) pyridine (CAS No. 50501-31-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features enable it to serve as a valuable intermediate in chemical synthesis, a lead compound in pharmaceutical research, and a functional material in materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.